8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile

• Molecular Formula: C29H26N4O2
• Molecular Weight: 462.5 g/mol
• IUPAC Name: 8,9-diethoxy-3-phenyl-2-phenyldiazenyl-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile
• InChI: InChI=1S/C29H26N4O2/c1-3-34-25-17-21-15-16-33-28(20-11-7-5-8-12-20)27(32-31-22-13-9-6-10-14-22)24(19-30)29(33)23(21)18-26(25)35-4-2/h5-14,17-18H,3-4,15-16H2,1-2H3
• InChI Key: SJBZYUPRRJGDBE-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C2C(=C1)CCN3C2=C(C(=C3C4=CC=CC=C4)N=NC5=CC=CC=C5)C#N)OCC

Description

8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile is a chemical compound that has been of interest to scientists due to its potential for use in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in lab experiments. In

Mechanism of Action

The mechanism of action of 8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth. It has also been shown to have antioxidant properties.
Biochemical and Physiological Effects:
8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile in lab experiments is its potential for use in the development of new drugs. It has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of various diseases. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of 8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile. One direction is the further study of its mechanism of action and biochemical and physiological effects. Additionally, this compound could be studied for its potential use in the treatment of other neurodegenerative disorders and diseases. Further research could also focus on the development of new drugs based on this compound.

Synthesis Methods

The synthesis of 8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile has been achieved using various methods. One such method involves the reaction of 2-phenyl-3,4-dihydroisoquinolin-1(2H)-one with phenylhydrazine to form 2-(phenyldiazenyl)-3,4-dihydroisoquinolin-1(2H)-one. This compound is then reacted with ethyl cyanoacetate and diethyl sulfate to form 8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile.

Scientific Research Applications

8,9-Diethoxy-3-phenyl-2-(phenyldiazenyl)-5,6-dihydropyrrolo[2,1-a]isoquinoline-1-carbonitrile has been studied for its potential use in scientific research. This compound has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, this compound has been studied for its potential use in the development of new drugs.